Cas no 1060230-57-0 (N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide
• CAS No: 1060230-57-0
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5939449
• PubChem ID: 25862072
• Update Time: 2025-10-28

N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide
• N-(4-(2-amino-2-oxoethyl)phenyl)-2-(2-methoxyphenoxy)acetamide
• VU0635258-1
• F5097-0714
• N-[4-(carbamoylmethyl)phenyl]-2-(2-methoxyphenoxy)acetamide
• 2-[4-[[2-(2-methoxyphenoxy)acetyl]amino]phenyl]acetamide
• 1060230-57-0
• AKOS024497707

• Inchi： 1S/C17H18N2O4/c1-22-14-4-2-3-5-15(14)23-11-17(21)19-13-8-6-12(7-9-13)10-16(18)20/h2-9H,10-11H2,1H3,(H2,18,20)(H,19,21)
• InChI Key： ITOCGGVKBVSSST-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC(NC1C=CC(=CC=1)CC(N)=O)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide

Professional Introduction to N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide (CAS No. 1060230-57-0)

N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1060230-57-0, represents a sophisticated molecular structure that combines functional groups known for their potential biological activity. The presence of both carbamoylmethyl and 2-methoxyphenoxy moieties suggests a compound with multifaceted interactions, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The carbamoylmethyl group, characterized by its amide-like structure, is often associated with enhanced solubility and metabolic stability, which are critical factors in drug design. This moiety can participate in hydrogen bonding, both as a donor and acceptor, facilitating interactions with biological targets such as enzymes and receptors. In contrast, the 2-methoxyphenoxy group introduces a hydroxylated aromatic ring system, which is frequently found in biologically active molecules due to its ability to engage in π-stacking interactions and hydrophobic effects. The combination of these two groups in N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide creates a molecular framework that is both structurally diverse and functionally rich.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural features of N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide make it a promising candidate for further investigation in this context. For instance, the amide bond within the carbamoylmethyl group can serve as a hinge region for designing molecules that interact with specific protein targets. Additionally, the aromatic ring system of the 2-methoxyphenoxy moiety may provide the necessary lipophilicity to cross the blood-brain barrier, a crucial requirement for effective central nervous system (CNS) drug delivery.

The synthesis of N-4-(carbamoylmethyl)phenyl-2-(2-methoxyphenoxy)acetamide involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include condensation reactions to form the amide linkage, followed by functional group modifications to introduce the carbamoylmethyl and 2-methoxyphenoxy strong>